Cas no 160244-09-7 (1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)-
• CAS No: 160244-09-7
• MF: C₂₇H₃₅N₅O₂
• MW: 461.59910607338
• CID: 203453
• PubChem ID: 3074621
• Update Time: 2025-04-19

1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,6-methyl-2-[4-(4-phenyl-1-piperazinyl)butyl]-4-(1-piperidinyl)-
• 6-methyl-2-[4-(4-phenylpiperazin-1-yl)butyl]-4-piperidin-1-ylpyrrolo[3,4-c]pyridine-1,3-dione
• 3,4-Pyridinedicarboximide, 6-methyl-N-(4-(4-phenyl-1-piperazinyl)butyl)-2-piperidino-
• 1H-Pyrrolo(3,4-c)pyridine-1,3(2H)-dione, 6-methyl-2-(4-(4-phenyl-1-piperazinyl)butyl)-4-(1-piperidinyl)-
• 160244-09-7
• DTXSID50166847

• Inchi： 1S/C27H35N5O2/c1-21-20-23-24(25(28-21)31-13-6-3-7-14-31)27(34)32(26(23)33)15-9-8-12-29-16-18-30(19-17-29)22-10-4-2-5-11-22/h2,4-5,10-11,20H,3,6-9,12-19H2,1H3
• InChI Key： JNSQRDDJONVZFC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=C(C)N=C2N2CCCCC2)C(N1CCCCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 461.27935
• Monoisotopic Mass: 461.279075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60
• XLogP3: 3.9

Experimental Properties

• Density: 1.202
• Boiling Point: 657.5°Cat760mmHg
• Flash Point: 351.4°C
• Refractive Index: 1.604
• PSA: 59.99